7-methyl-2-((2-oxo-2-(pyrrolidin-1-yl)ethyl)thio)-8-phenylpyrazolo[1,5-a][1,3,5]triazin-4(3H)-one

• IUPAC Name: 7-methyl-2-(2-oxo-2-pyrrolidin-1-ylethyl)sulfanyl-8-phenyl-3H-pyrazolo[1,5-a][1,3,5]triazin-4-one
• InChI: InChI=1S/C18H19N5O2S/c1-12-15(13-7-3-2-4-8-13)16-19-17(20-18(25)23(16)21-12)26-11-14(24)22-9-5-6-10-22/h2-4,7-8H,5-6,9-11H2,1H3,(H,19,20,25)
• InChI Key: GDIWBPZSXWICNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C1C3=CC=CC=C3)N=C(NC2=O)SCC(=O)N4CCCC4
• Molecular Formula: C18H19N5O2S
• Molecular Weight: 369.4 g/mol

Description

The compound contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom. Pyrrolidine is a common scaffold in medicinal chemistry, used to obtain compounds for the treatment of various diseases. The compound also contains a pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one moiety, which is a type of nitrogen-containing heterocycle. Heterocycles are commonly used in drug discovery due to their ability to form multiple points of interaction with biological targets.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrrolidine ring, possibly through a ring-closing reaction. The pyrazolo[1,5-a][1,3,5]triazin-4(3H)-one moiety could potentially be formed through a series of condensation and cyclization reactions.

Molecular Structure Analysis

The pyrrolidine ring in the compound is likely to adopt a non-planar conformation due to the sp3 hybridization of its carbon atoms. This can lead to increased three-dimensional coverage of the molecule, which can be beneficial in drug discovery.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the pyrrolidine ring could potentially be functionalized with various groups. The iminium intermediate generated acts as an electrophile for the nucleophilic addition of the ketoester enol, and the ketone carbonyl of the resulting adduct undergoes condensation with the urea NH2 to give the cyclized product.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its exact structure and the groups it contains. For example, the presence of the pyrrolidine ring could potentially increase the three-dimensional coverage of the molecule.

Scientific Research Applications

Benzo[d]thiazole-2-thiol bearing 2-oxo-2-substituted-phenylethan-1-yl

This compound has been studied as a potential inhibitor of quorum sensing in Gram-negative bacteria.

1-benzo[1,3]dioxol-5-yl-indoles bearing 3-N-fused heteroaryl moieties

These compounds have been designed based on literature reports of the activity of indoles against various cancer cell lines. They have been synthesized via a Pd-catalyzed C-N cross-coupling, and evaluated for their anticancer activity against prostate (LNCaP), pancreatic (MIA PaCa-2), and acute lymphoblastic leukemia (CCRF-CEM) cancer cell lines.

Pyrrolidin-2-ones and 3-iodopyrroles

These compounds have been synthesized via the cascade reactions of N-substituted piperidines.

Ethyl 4-(4-substituted phenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate

This compound has been synthesized via a Pd-catalyzed C-N cross-coupling.

2-(methylthio)-N-phenylthiazole-5-carboxamides

These compounds have been synthesized via a KOH-catalyzed reaction.

Future Directions

Future research could potentially focus on further functionalization of the compound to improve its biological activity or to modify its physical and chemical properties.